Saccharolipids
Saccharolipids are a unique class of lipids that combine the properties of both sugars and fatty acids, forming glycosylated lipid molecules. These compounds play critical roles in various biological processes, including cell membrane structure, signaling pathways, and immune responses. Structurally, saccharolipids consist of a carbohydrate moiety covalently attached to a sphingolipid or glycerophospholipid backbone. They are found in diverse organisms, from bacteria to higher eukaryotes.
In bacterial systems, they can act as lipopolysaccharides (LPS) components, contributing significantly to the outer membrane's integrity and functioning as potent endotoxins. In mammalian cells, saccharolipids such as gangliosides are essential for nerve cell development and function, serving as receptors for viruses and other molecules.
Research into saccharolipids has gained importance due to their potential in drug delivery systems, vaccine development, and as biomarkers for disease diagnosis. Their unique structure makes them promising candidates for targeted therapies and diagnostic tools in the field of medical research.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Sucrose Palmitate | 26446-38-8 | C28H52O12 |
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伪-D-Glucopyranoside, 尾-D-fructofuranosyl, dioctadecanoate | 27195-16-0 | C48H90O13 |
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Deferasirox 2-glucuronide | 1233196-92-3 | C27H23N3O10 |
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Robustaside D | 262352-32-9 | C21H22O10 |
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Methyl (5Z)-5-ethylidene-4-[2-oxo-2-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]ethyl]-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate | 202586-63-8 | C31H42O17 |
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Sucrose dilaurate | 25915-57-5 | C36H66O13 |
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Licoagroside B | 325144-72-7 | C18H24O12 |
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Specnuezhenide | 39011-92-2 | C31H42O17 |
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INDEX NAME NOT YET ASSIGNED | 1858224-13-1 | C13H23NO8 |
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Cuniloside B | 1187303-40-7 | C26H40O10 |
Related Literature
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4. Back matter
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Yulin Tian,Jing Jin,Xiaojian Wang,Weijuan Han,Gang Li,Wanqi Zhou,Qiong Xiao,Jianguo Qi,Xiaoguang Chen,Dali Yin Med. Chem. Commun., 2013,4, 1267-1274
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John Strahan,Bhooshan C. Popere,Piyachai Khomein,Craig A. Pointer,Shea M. Martin,Amanda N. Oldacre,S. Thayumanavan,Elizabeth R. Young Dalton Trans., 2019,48, 8488-8501
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André L. G. Vieira,Alexandre H. Kihara,Henning Ulrich Integr. Biol., 2016,8, 130-148
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Miao Wang,Binh Duong,Hicham Fenniri,Ming Su Nanoscale, 2015,7, 11240-11247
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Laura J. Allen,Robert H. Crabtree Green Chem., 2010,12, 1362-1364
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